molecular formula C21H27NO3 B8526005 1-tert-Butyl-4-[1-(4-ethoxyphenyl)-2-nitropropyl]benzene CAS No. 57045-11-1

1-tert-Butyl-4-[1-(4-ethoxyphenyl)-2-nitropropyl]benzene

Cat. No.: B8526005
CAS No.: 57045-11-1
M. Wt: 341.4 g/mol
InChI Key: MFFONHDPTDMIMX-UHFFFAOYSA-N
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Description

1-tert-Butyl-4-[1-(4-ethoxyphenyl)-2-nitropropyl]benzene is a useful research compound. Its molecular formula is C21H27NO3 and its molecular weight is 341.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

57045-11-1

Molecular Formula

C21H27NO3

Molecular Weight

341.4 g/mol

IUPAC Name

1-tert-butyl-4-[1-(4-ethoxyphenyl)-2-nitropropyl]benzene

InChI

InChI=1S/C21H27NO3/c1-6-25-19-13-9-17(10-14-19)20(15(2)22(23)24)16-7-11-18(12-8-16)21(3,4)5/h7-15,20H,6H2,1-5H3

InChI Key

MFFONHDPTDMIMX-UHFFFAOYSA-N

Canonical SMILES

CCOC1=CC=C(C=C1)C(C2=CC=C(C=C2)C(C)(C)C)C(C)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 1.0 kg portion of 80% sulfuric acid was added dropwise to a solution of 237g of Example 2 in 732g of phenetole and the mixture was heated to 50° C for 2 hr. The acid layer was removed and the organic phase was diluted with ether. The ethereal solution was washed with water and with saturated sodium bicarbonate, dried over magnesium sulfate and evaporated. The crude residue which weighed 322g was triturated with 30/60 pet ether and recrystallized from isopropyl alcohol to afford a pure, white solid: mp 79°-82° C; ir (KBr) 3.4 (m), 6.5 (s), 6.6 (m), 8.0 (s), 9.5 (m), 12.2 (m) microns; nmr (CDCl3) 7.4 to 6.7 (8H, m), 5.3 (1H, doublet of quartets), 4.3 (1H, d), 3.97 (2H, q), 1.45 (3H, d), 1.29 (3H, t), 1.22 (9H, s) ppm; ms (molecular ion) 341.
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